2-(4-chlorophenyl)-1,2,4-triazaspiro[4.6]undecan-3-one

• IUPAC Name: 2-(4-chlorophenyl)-1,2,4-triazaspiro[4.6]undecan-3-one
• InChI: InChI=1S/C14H18ClN3O/c15-11-5-7-12(8-6-11)18-13(19)16-14(17-18)9-3-1-2-4-10-14/h5-8,17H,1-4,9-10H2,(H,16,19)
• InChI Key: FUKDGTBNWJAPSQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC2(CC1)NC(=O)N(N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C14H18ClN3O
• Molecular Weight: 279.76 g/mol

Description

Synthesis Analysis

The synthesis of related spiro compounds often involves multi-step chemical reactions, employing strategies like Michael addition, ring expansion, and cyclization to construct the spiro framework. For instance, practical and divergent synthesis methods have been reported for creating 1- and 5-substituted 3,9-diazaspiro[5.5]undecanes and undecan-2-ones, showcasing the versatility in synthesizing spiro compounds with varying substituents (Yang et al., 2008)(Yang et al., 2008).

Molecular Structure Analysis

Crystal X-ray diffraction and NMR techniques are pivotal in elucidating the molecular structure of spiro compounds, providing insights into their stereoscopic structures. For example, the stereoscopic structures of certain chlorophenyl-tetraoxaspiro undecanes were clarified using high-resolution 1D and 2D NMR techniques, guided by crystal X-ray diffraction (Sun et al., 2010)(Sun et al., 2010).

Chemical Reactions and Properties

Spiro compounds can undergo various chemical reactions, including bromination, cyanoethylation, and alkylation, to produce mono- and di-substituted derivatives. These reactions not only modify the spiro framework but also introduce functional groups that significantly impact the compound's reactivity and properties (Kuroyan et al., 1986)(Kuroyan et al., 1986).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystal structure, are essential for understanding the behavior of spiro compounds in different environments. Studies have shown that crystal structures can vary significantly with slight modifications in the spiro framework, affecting their physical properties and potential applications (Netreba & Papayanina, 2014)(Netreba & Papayanina, 2014).

Chemical Properties Analysis

Spiro compounds exhibit a range of chemical properties, including reactivity towards various chemical agents and stability under different conditions. The presence of aromatic rings and other functional groups within the spiro framework contributes to their chemical behavior, including interactions with other molecules and potential for chemical transformations (Hudnall et al., 2021)(Hudnall et al., 2021).

Scientific Research Applications

Crystallographic and NMR Analysis

The structural elucidation of spiro compounds, including those similar to "2-(4-chlorophenyl)-1,2,4-triazaspiro[4.6]undecan-3-one," has been achieved through crystal X-ray diffraction and NMR analysis. This approach allows for the accurate assignment of spectral data and the determination of stereoscopic structures, which are crucial for understanding the compound's chemical behavior and potential applications in material science and pharmaceuticals (Sun et al., 2010).

Synthesis and Derivatives

Research has focused on synthesizing oxime derivatives of heterocyclic spiro compounds, which have significant implications in the development of new pharmaceuticals and materials. The creation of these derivatives involves transforming the base structure into more complex forms, which could potentially enhance their biological activity or physical properties (Rahman et al., 2013).

Vibrational Spectroscopic Analysis

Vibrational spectroscopic techniques, such as FT-IR and FT-Raman, along with quantum mechanical methods, have been employed to study the spectroscopic properties of chlorophenyl-triazaspiro compounds. These studies are essential for predicting and interpreting the vibrational spectra, which can inform the design of compounds with desired physical or chemical properties (Kuruvilla et al., 2018).

Antimicrobial Agents

Spiro compounds, including triazaspiro derivatives, have been explored for their potential antimicrobial properties. Synthesis efforts aim to generate new compounds that could serve as effective antimicrobial agents, addressing the need for novel treatments against resistant bacteria and fungi (Sah et al., 2014).

Peptide Synthesis

The use of spiro compounds as reagents in peptide synthesis has been investigated, with specific derivatives facilitating the synthesis of N-protected amino acid esters. This research contributes to the development of new methodologies for peptide construction, which is crucial for pharmaceutical development and bioengineering applications (Rao et al., 2016).